2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide

• IUPAC Name: 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C15H15N3O5S/c1-17(24(2,22)23)14-9-4-3-8-13(14)15(19)16-11-6-5-7-12(10-11)18(20)21/h3-10H,1-2H3,(H,16,19)
• InChI Key: ZVVSDDGPPQKNAK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)C
• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol

Description

2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide, also known as MMBN, is a chemical compound used in scientific research. It is a potent inhibitor of the protein kinase CK2, which plays a crucial role in cell growth and proliferation. MMBN has shown promising results in various studies, making it a valuable tool in the field of biomedical research.

Mechanism of Action

2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide binds to the ATP-binding site of CK2, inhibiting its activity and preventing the phosphorylation of downstream targets. This leads to a decrease in cell proliferation and an increase in cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide can induce apoptosis in cancer cells, reduce tumor growth, and increase survival rates in animal models. Additionally, 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide has been shown to protect neurons from oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide is its specificity for CK2, making it a valuable tool for studying the role of this protein kinase in various cellular processes. However, 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide can be toxic at high concentrations, and its effects on other cellular pathways have not been extensively studied.

Future Directions

Further studies are needed to investigate the potential of 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide as an anticancer agent and neuroprotective agent. Additionally, more research is needed to understand the effects of 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide on other cellular pathways and to develop more potent and specific inhibitors of CK2.

Synthesis Methods

2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide can be synthesized through a multistep process involving the reaction of 3-nitroaniline, 2-aminobenzamide, and methylsulfonyl chloride. The final product is obtained through recrystallization and purification techniques.

Scientific Research Applications

2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide has been extensively studied for its potential as an anticancer agent. CK2 is overexpressed in many types of cancer, and its inhibition by 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide has been shown to reduce tumor growth and induce apoptosis in cancer cells. Additionally, 2-[methyl(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide has been investigated for its role in neuroprotection, as CK2 plays a crucial role in neuronal survival and death.